Cas no 5422-74-2 ((z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid)

(z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid structure
5422-74-2 structure
Product Name:(z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid
CAS No:5422-74-2
MF:C14H16O6
MW:280.273244857788
CID:940127
PubChem ID:5354435
Update Time:2025-04-19

(z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • (z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid
    • DTXSID40417794
    • 5422-74-2
    • NSC10093
    • NSC-10093
    • SCHEMBL11824995
    • Inchi: 1S/C14H16O6/c1-4-20-14(17)10(13(15)16)7-9-5-6-11(18-2)12(8-9)19-3/h5-8H,4H2,1-3H3,(H,15,16)/b10-7-
    • InChI Key: IIRKMLGWDNHZQE-YFHOEESVSA-N
    • SMILES: O(C)C1=C(C=CC(/C=C(/C(=O)O)\C(=O)OCC)=C1)OC

Computed Properties

  • Exact Mass: 280.09468
  • Monoisotopic Mass: 280.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • PSA: 82.06
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